(E)-1-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-fluoroanilino)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-fluoroanilino)prop-2-en-1-one
• InChI: InChI=1S/C22H16Cl2FNO2/c23-17-4-1-16(21(24)13-17)14-28-20-9-2-15(3-10-20)22(27)11-12-26-19-7-5-18(25)6-8-19/h1-13,26H,14H2/b12-11+
• InChI Key: YPXNRRRCHXUBFE-VAWYXSNFSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CNC2=CC=C(C=C2)F)OCC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/NC2=CC=C(C=C2)F)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C22H16Cl2FNO2
• Molecular Weight: 416.3 g/mol

Description

(E)-1-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-fluoroanilino)prop-2-en-1-one, more commonly known as DCF, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCF is a member of the class of compounds known as arylalkyl amides, which are known to possess a wide variety of biological activities. DCF is of particular interest due to its unique structure, which is characterized by a central arylalkyl amide core with two phenyl rings on either side of the amide group. This structure is believed to provide DCF with a wide range of potential biological activities, making it an attractive candidate for scientific research.

Scientific Research Applications

Molecular Structure and Spectroscopy

Research on similar compounds, such as (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, has focused on their molecular structure and spectroscopic properties. These studies involve synthesizing the compound and analyzing its structure using techniques like FT-IR spectroscopy and X-ray diffraction. The vibrational wavenumbers, geometrical parameters, and molecular stability are investigated through HF and DFT methods. Such research provides valuable insights into the compound's electronic properties and charge distribution, which are crucial for understanding its chemical behavior and potential applications in materials science (Najiya et al., 2014).

Mechanism of Action

Target of Action

It has been suggested that this compound may have potential as a drug candidate against the covid-19 virus .

Mode of Action

The molecular docking mechanisms between the molecule and a protein (7ALI) suggest that the protein-ligand systems involve hydrogen bonding, π-stacking, and hydrophobic interactions .